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Compound of Interest

Compound Name: 14-Hydroxytetradecanoic acid

Cat. No.: B172591 Get Quote

Essential Safety and Handling Guide for 14-
Hydroxytetradecanoic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 14-Hydroxytetradecanoic acid in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)
14-Hydroxytetradecanoic acid is classified as harmful if swallowed and causes serious eye

irritation[1]. Adherence to proper PPE protocols is mandatory to ensure personal safety.
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Hazard GHS Classification
Required Personal
Protective Equipment
(PPE)

Oral Toxicity
Acute toxicity, oral (Category

4), H302[1]

Standard laboratory coat,

disposable nitrile or latex

gloves[2][3][4].

Eye Irritation

Serious eye damage/eye

irritation (Category 2A),

H319[1]

Face shield and safety glasses

are essential to prevent

contact with eyes[1].

Skin Contact

Not classified as a skin irritant,

but good practice dictates

avoiding contact.

Wear a lab coat and gloves.

Wash hands thoroughly after

handling[1].

Inhalation

Not classified as a respiratory

irritant, but dust formation

should be avoided.

Use in a well-ventilated area. If

dust formation is likely, a

respirator may be

necessary[5].

Operational Protocol for Safe Handling
Follow these step-by-step procedures for the safe handling of 14-Hydroxytetradecanoic acid
from reception to disposal.

1. Preparation and Engineering Controls:

Ensure a calibrated weighing balance is located in an area with minimal air drafts to prevent

dust dispersion.

Work in a well-ventilated laboratory, preferably within a fume hood, especially when handling

the powdered form to avoid dust formation[1][5].

Have an eyewash station and safety shower readily accessible.

2. Donning Personal Protective Equipment (PPE):

Before handling, put on a clean laboratory coat.
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Wear nitrile or other appropriate chemical-resistant gloves[2][3][4].

Wear safety glasses with side shields or chemical splash goggles[1].

For tasks with a higher risk of splashing or dust generation, a face shield is required over

safety glasses[1].

3. Handling and Experimental Procedure:

Carefully weigh the desired amount of 14-Hydroxytetradecanoic acid. Avoid creating dust.

If dissolving, add the acid to the solvent slowly.

Keep containers closed when not in use.

Avoid contact with skin and eyes[1].

4. Spills and Emergency Procedures:

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes. Remove

contact lenses, if present and easy to do. Continue rinsing and consult a physician[1].

Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation

occurs[1].

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician[1].

Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician[1].

Small Spills: For small spills of the solid material, carefully sweep up and shovel into a

suitable, closed container for disposal. Avoid creating dust[1]. Do not let the product enter

drains[1].

Disposal Plan
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Proper disposal of 14-Hydroxytetradecanoic acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste material in a suitable, clearly labeled, and closed

container[1].

Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal

regulations. This may involve incineration or disposal at a licensed chemical waste facility[6].

Do not dispose of it down the drain[1].

Container Disposal: Empty containers should be handled as if they contain the product. They

can be triple-rinsed and offered for recycling or reconditioning, or punctured to prevent reuse

and disposed of in a sanitary landfill, as permitted by regulations[6].

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 14-
Hydroxytetradecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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